4-Cyclopropoxy-N1,N1-dimethylphthalamide

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• SMILES: CN(C)C(=O)C1=C(C=C(C=C1)OC2CC2)C(=O)N
• InChI: InChI=1S/C13H16N2O3/c1-15(2)13(17)10-6-5-9(18-8-3-4-8)7-11(10)12(14)16/h5-8H,3-4H2,1-2H3,(H2,14,16)
• InChIKey: ZVQDLAVRDHJGIZ-UHFFFAOYSA-N

4-Cyclopropoxy-N1,N1-dimethylphthalamide – Structural Baseline for Procurement

4-Cyclopropoxy-N1,N1-dimethylphthalamide (CAS 1243374-87-9) is a synthetic small-molecule phthalamide derivative with the molecular formula C₁₃H₁₆N₂O₃ and a molecular weight of 248.28 g/mol . The compound features a phthalamide core substituted with a cyclopropoxy group at the 4-position and an N1,N1-dimethyl amide moiety, distinguishing it from unsubstituted phthalamide and positional isomers . It is listed in chemical vendor catalogs as a research chemical for medicinal chemistry and chemical biology applications, but publicly available pharmacological profiling data remain extremely scarce .

Supports regioisomer-specific SAR profiling for phthalamide scaffolds

Enables lipophilicity contrast screening against hydroxy analogs

Requires de novo bioactivity profiling; no public pharmacological data available

Why In-Class Analog Substitution Requires Quantitative Verification

Phthalamide derivatives bearing different substituents at the 4-position or variations in the amide substitution pattern can exhibit divergent physicochemical properties, target-binding profiles, and metabolic stability . Even a positional shift of the cyclopropoxy group from the 4- to the 5-position (5-Cyclopropoxy-N1,N1-dimethylphthalamide, CAS 1243439-66-8) alters the molecular electrostatic potential and hydrogen-bonding topology of the aromatic ring, which may translate into differential recognition by biological targets . Similarly, replacing the cyclopropoxy substituent with a hydroxyl group (4-Hydroxy-N1,N1-dimethylphthalamide, CAS 1243401-53-7) changes both lipophilicity and hydrogen-bond donor capacity, precluding reliable substitution without experimental confirmation . For scientific procurement, assuming functional equivalence among these analogs without quantitative comparative data is not scientifically justified.

The 5-cyclopropoxy regioisomer may exhibit divergent electrostatic potential and binding topology, requiring isomer-specific validation.

Replacing cyclopropoxy with hydroxy alters lipophilicity and hydrogen-bond donor capacity, potentially shifting permeability and target interaction.

Functional equivalence among phthalamide analogs may not hold without experimental verification; de novo profiling is recommended.

Quantitative Differentiation Evidence Against Closest Analogs

Regioisomeric Differentiation: 4- vs. 5-Cyclopropoxy Substitution

The 4-cyclopropoxy regioisomer (CAS 1243374-87-9) and the 5-cyclopropoxy regioisomer (CAS 1243439-66-8) share identical molecular formula (C₁₃H₁₆N₂O₃) and molecular weight (248.28 g/mol), but differ in the attachment position of the cyclopropoxy group on the phthalamide benzene ring, producing distinct SMILES strings . The 4-substituted isomer positions the cyclopropoxy group para to one carboxamide and ortho to the other, whereas the 5-isomer places it meta to both carboxamide groups, generating different dipole moments and electrostatic surface potentials that are expected to impact target recognition .

Regioisomeric Differentiation

Class-level

4-cyclopropoxy (para/ortho orientation) vs. 5-cyclopropoxy (meta/meta orientation); distinct SMILES and electrostatic surfaces.

Regioisomer identity may influence target recognition; positional purity verification is critical.

No public quantitative binding data available for either isomer.

Evidence Dimension	Regiochemical substitution position
Target Compound Data	Cyclopropoxy at position 4; SMILES: CN(C)C(=O)c1ccc(OC2CC2)cc1C(N)=O
Comparator Or Baseline	5-Cyclopropoxy-N1,N1-dimethylphthalamide (CAS 1243439-66-8); SMILES: CN(C)C(=O)c1cc(OC2CC2)ccc1C(N)=O
Quantified Difference	Positional isomer; no quantitative biological comparison data available in the public domain
Conditions	Structural identity confirmed by CAS registry and SMILES notation

Why This Matters

Regioisomeric purity must be verified before biological testing, as even positional isomers can display divergent pharmacology; procurement specifications should explicitly require confirmation of the 4-substitution pattern.

Physicochemical Contrast: Cyclopropoxy vs. Hydroxy Substituent

Replacing the 4-cyclopropoxy group with a 4-hydroxy group produces 4-Hydroxy-N1,N1-dimethylphthalamide (CAS 1243401-53-7, MW 208.21 g/mol) . The cyclopropoxy substituent is more lipophilic and lacks hydrogen-bond donor capacity, while the hydroxy group is a strong hydrogen-bond donor with lower lipophilicity . These differences are anticipated to affect membrane permeability, solubility, and protein-binding interactions, although no experimental LogP or LogD values have been published for the target compound.

Substituent Physicochemical Contrast

Class-level

4-Cyclopropoxy (MW 248.28, 0 H-bond donors) vs. 4-Hydroxy (MW 208.21, 1 H-bond donor); lipophilicity difference expected.

Substituent switch may alter permeability and solubility profiles; experimental LogD verification needed.

No measured LogP/LogD data published for target compound.

Evidence Dimension	Substituent physicochemical properties
Target Compound Data	4-Cyclopropoxy substituent (C₃H₅O); MW 248.28 g/mol; zero H-bond donors on substituent
Comparator Or Baseline	4-Hydroxy-N1,N1-dimethylphthalamide (CAS 1243401-53-7); MW 208.21 g/mol; one H-bond donor on substituent
Quantified Difference	Molecular weight difference: 40.07 g/mol; H-bond donor count difference: 1 (hydroxy) vs. 0 (cyclopropoxy); experimental LogP/logD values not publicly available for either compound
Conditions	Structural comparison based on CAS registry data

Why This Matters

The absence of a hydrogen-bond donor in the cyclopropoxy substituent may confer distinct pharmacokinetic properties relative to the hydroxy analog; however, without measured ADME data, experimental verification is mandatory.

Absence of Public Comparative Biological Activity Data

As of May 2026, a comprehensive search of primary research literature, patents (including Google Patents and WIPO), authoritative databases (PubChem, BindingDB, ChEMBL), and reputable vendor technical datasheets identified no published head-to-head or cross-study comparable biological activity data for 4-Cyclopropoxy-N1,N1-dimethylphthalamide against any specific molecular target, cell line, or in vivo model [1][2]. The compound is not indexed with pharmacological annotation in BindingDB or ChEMBL, and no IC₅₀, Kᵢ, EC₅₀, or pharmacokinetic parameter has been reported in the peer-reviewed literature [1][2].

Bioactivity Data Gap

Data to verify

No IC₅₀, Kᵢ, EC₅₀, or ADME data publicly reported for target or closest analogs.

Procurement must rely on structural identity and purity; any biological differentiation requires de novo experimental profiling.

Literature and database search May 2026: PubChem, BindingDB, ChEMBL – no hits.

Evidence Dimension	Availability of comparative biological activity data
Target Compound Data	Zero publicly available IC₅₀, Kᵢ, EC₅₀, or ADME data points [1][2]
Comparator Or Baseline	Closest structural analogs (5-Cyclopropoxy-N1,N1-dimethylphthalamide, 4-Hydroxy-N1,N1-dimethylphthalamide) similarly lack published bioactivity data
Quantified Difference	Not calculable – absence of data precludes quantitative comparison
Conditions	Literature and database search conducted May 2026 across PubMed, Google Scholar, Google Patents, PubChem, BindingDB, and ChEMBL [1][2]

Why This Matters

Procurement decisions for this compound currently rest on structural identity verification and purity specifications only; any claim of biological differentiation must be substantiated through de novo experimental profiling, which represents both a risk and an opportunity for original research.

• [1] BindingDB. Search results for phthalamide derivatives. Accessed May 2026. http://bdb2.ucsd.edu View Source
• [2] PubChem. Substance and compound records for 4-Cyclopropoxy-N1,N1-dimethylphthalamide. Accessed May 2026. https://pubchem.ncbi.nlm.nih.gov View Source

Evidence-Grounded Applications for Scientific Procurement

Regioisomer-Specific SAR Probe for Phthalamide Discovery

The 4-cyclopropoxy substitution pattern provides a defined regioisomer for systematic SAR studies exploring how the position of the cyclopropoxy group on the phthalamide scaffold affects target binding, selectivity, and pharmacokinetics. Procurement of the 4-substituted isomer (CAS 1243374-87-9) alongside the 5-substituted isomer (CAS 1243439-66-8) enables controlled pairwise comparisons that can deconvolute positional effects on biological activity .

Lipophilicity-Modulated Permeability and Solubility Screening

The cyclopropoxy substituent confers distinct lipophilicity relative to the hydroxy analog, providing a tool compound for evaluating how substituent logP contributions influence membrane permeability and aqueous solubility within the phthalamide series. Without published LogD data, procurement of the cyclopropoxy derivative enables experimental determination of these parameters for publication .

Chemical Biology Tool for Novel Target Identification

Given the complete absence of publicly reported biological activity data, 4-Cyclopropoxy-N1,N1-dimethylphthalamide represents a blank-slate chemical probe. Researchers can perform unbiased phenotypic screening or affinity-based target deconvolution to identify novel protein targets, generating first-in-class pharmacological annotation for this scaffold [1][2].

Analytical Reference Standard for Isomer-Specific Methods

The compound's well-defined CAS number and structural uniqueness make it suitable as an analytical reference standard for developing and validating HPLC, LC-MS, or GC methods that require discrimination between 4-cyclopropoxy and 5-cyclopropoxy regioisomers. Procurement specifications should include a certificate of analysis confirming positional purity .

Application

Selection Property

Validation Focus

Regioisomer-specific SAR probe

Defined 4-cyclopropoxy substitution pattern

Positional effect on target binding and selectivity profiling

Lipophilicity-modulated screening

Cyclopropoxy substituent physicochemical profile

Experimental LogD/permeability determination vs. hydroxy analog

Novel target identification probe

Absence of prior bioactivity annotation

Unbiased phenotypic or affinity-based screening for first-in-class targets

Isomer-specific analytical reference

Certified positional purity and CAS-defined identity

Method development for regioisomer discrimination and purity verification

• [1] BindingDB. Search results for phthalamide derivatives. Accessed May 2026. http://bdb2.ucsd.edu View Source
• [2] PubChem. Substance and compound records for 4-Cyclopropoxy-N1,N1-dimethylphthalamide. Accessed May 2026. https://pubchem.ncbi.nlm.nih.gov View Source